Cas no 1443344-25-9 (1-(4-ethoxy-2,6-dimethylphenyl)ethanol)

• Product Name: 1-(4-ethoxy-2,6-dimethylphenyl)ethanol
• CAS No: 1443344-25-9
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD22005205
• CID: 5209431
• Update Time: 2026-03-06

1-(4-ethoxy-2,6-dimethylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-2,6-dimethylphenyl)ethanol
• 1-(4-Ethoxy-2,6-dimethylphenyl)ethan-1-ol

• MDL： MFCD22005205
• Inchi： 1S/C12H18O2/c1-5-14-11-6-8(2)12(10(4)13)9(3)7-11/h6-7,10,13H,5H2,1-4H3
• InChI Key： NDKBDOPQACPDMD-UHFFFAOYSA-N
• SMILES： C(O)(C1=C(C)C=C(OCC)C=C1C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 1-(4-ethoxy-2,6-dimethylphenyl)ethanol

1-(4-Ethoxy-2,6-Dimethylphenyl)Ethanol: A Comprehensive Overview

1-(4-Ethoxy-2,6-Dimethylphenyl)Ethanol (CAS No. 1443344-25-9) is a versatile organic compound with a unique structure that combines aromatic and hydroxyl functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. The molecule consists of a phenyl ring substituted with ethoxy and two methyl groups at the 2 and 6 positions, along with an ethanol group attached at the 4 position. This arrangement imparts distinctive chemical properties that make it valuable for both research and industrial purposes.

The synthesis of 1-(4-Ethoxy-2,6-Dimethylphenyl)Ethanol involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the aromatic backbone with high precision. These methods not only enhance the purity of the final product but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of 1-(4-Ethoxy-2,6-Dimethylphenyl)Ethanol lies in its use as an intermediate in drug discovery. The compound's structure allows for easy functionalization, making it an ideal starting material for developing bioactive molecules. For example, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes. Additionally, its ability to form stable complexes with metal ions has opened avenues for its application in catalysis and materials science.

In the agrochemical sector, 1-(4-Ethoxy-2,6-Dimethylphenyl)Ethanol has been investigated as a potential precursor for herbicides and fungicides. Its unique reactivity enables the formation of compounds with enhanced selectivity and efficacy against target pests. Recent research has focused on optimizing its conversion into bioactive agents through green chemistry approaches, such as microwave-assisted synthesis and enzymatic catalysis. These methods not only improve yield but also reduce environmental impact compared to traditional synthetic routes.

The physical properties of 1-(4-Ethoxy-2,6-Dimethylphenyl)Ethanol are also worth noting. It has a melting point of approximately -5°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes. Moreover, its stability under moderate thermal and oxidative conditions ensures its suitability for large-scale industrial applications.

From a structural perspective, the ethoxy group at the 4 position plays a crucial role in modulating the compound's reactivity. It acts as an electron-donating group, increasing the electron density on the aromatic ring and enhancing nucleophilic substitution reactions. Meanwhile, the two methyl groups at positions 2 and 6 provide steric bulk, which can influence both regioselectivity and reaction kinetics during synthesis or modification processes.

Recent studies have also explored the biological activity of 1-(4-Ethoxy-2,6-Dimethylphenyl)Ethanol derivatives in detail. For instance, researchers have reported that certain analogs exhibit cytotoxic effects against cancer cell lines, suggesting their potential as anticancer agents. Furthermore, investigations into their interaction with cellular receptors have provided insights into their mechanism of action, paving the way for further optimization.

In terms of safety considerations, 1-(4-Ethoxy-2,6-Dimethylphenyl)Ethanol is generally considered non-toxic under normal handling conditions. However, prolonged exposure to skin or inhalation should be avoided due to potential irritation effects. Proper personal protective equipment (PPE), such as gloves and goggles, should be used during handling to ensure worker safety.

Looking ahead, the demand for 1-(4-Ethoxy-2,6-Dimethylphenyl)Ethanol is expected to grow as new applications emerge across diverse industries. Its versatility as an intermediate coupled with its favorable chemical properties positions it as a key player in modern chemical synthesis.